2-[(3,4-diethoxyphenyl)acetyl]-N-(2,3-dimethylphenyl)hydrazinecarbothioamide
Overview
Description
2-[(3,4-diethoxyphenyl)acetyl]-N-(2,3-dimethylphenyl)hydrazinecarbothioamide is a chemical compound that has been synthesized for scientific research purposes. This compound has been studied for its potential applications in various fields, including medicine, biochemistry, and pharmacology.
Mechanism of Action
The mechanism of action of 2-[(3,4-diethoxyphenyl)acetyl]-N-(2,3-dimethylphenyl)hydrazinecarbothioamide is not fully understood. However, it is believed to act by inhibiting the activity of enzymes involved in various metabolic pathways. This inhibition leads to a decrease in the production of key metabolites, which can have a downstream effect on cellular processes.
Biochemical and physiological effects:
2-[(3,4-diethoxyphenyl)acetyl]-N-(2,3-dimethylphenyl)hydrazinecarbothioamide has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that this compound can inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. Additionally, this compound has been shown to modulate the activity of enzymes involved in various metabolic pathways, which can have downstream effects on cellular processes.
Advantages and Limitations for Lab Experiments
The advantages of using 2-[(3,4-diethoxyphenyl)acetyl]-N-(2,3-dimethylphenyl)hydrazinecarbothioamide in lab experiments include its high purity and yield, as well as its potential applications in various scientific research fields. However, the limitations of using this compound include its potential toxicity and the need for further research to fully understand its mechanism of action.
Future Directions
There are several future directions for research on 2-[(3,4-diethoxyphenyl)acetyl]-N-(2,3-dimethylphenyl)hydrazinecarbothioamide. One potential direction is to investigate its potential as an anti-cancer agent in vivo, as well as its potential as a drug candidate for other diseases. Additionally, further research is needed to fully understand the compound's mechanism of action and to optimize its synthesis method for even higher yield and purity. Finally, this compound could be used as a starting point for the development of new compounds with improved efficacy and safety profiles.
Scientific Research Applications
2-[(3,4-diethoxyphenyl)acetyl]-N-(2,3-dimethylphenyl)hydrazinecarbothioamide has been studied for its potential applications in various scientific research fields. In medicine, this compound has been investigated for its potential as an anti-cancer agent, as it has been shown to inhibit the growth of cancer cells in vitro. In biochemistry, this compound has been studied for its ability to modulate the activity of enzymes involved in various metabolic pathways. In pharmacology, this compound has been tested for its potential as a drug candidate for various diseases.
properties
IUPAC Name |
1-[[2-(3,4-diethoxyphenyl)acetyl]amino]-3-(2,3-dimethylphenyl)thiourea | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H27N3O3S/c1-5-26-18-11-10-16(12-19(18)27-6-2)13-20(25)23-24-21(28)22-17-9-7-8-14(3)15(17)4/h7-12H,5-6,13H2,1-4H3,(H,23,25)(H2,22,24,28) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DZQTVBNMSBSQRW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1)CC(=O)NNC(=S)NC2=CC=CC(=C2C)C)OCC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H27N3O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
401.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.